1-[(Z)-4-trityloxy-2-butenyl]uracil

• Molecular Formula: C27H24N2O3
• Molecular Weight: 424.5 g/mol
• SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)OCC=CCN4C=CC(=O)NC4=O
• InChI: InChI=1S/C27H24N2O3/c30-25-18-20-29(26(31)28-25)19-10-11-21-32-27(22-12-4-1-5-13-22,23-14-6-2-7-15-23)24-16-8-3-9-17-24/h1-18,20H,19,21H2,(H,28,30,31)/b11-10-
• InChIKey: ISRBLVQOVMVNRK-KHPPLWFESA-N

1-[(Z)-4-Trityloxy-2-butenyl]uracil for Antimalarial dUTPase Inhibitor Procurement: Stereochemical Identity and Baseline Specifications

1-[(Z)-4-Trityloxy-2-butenyl]uracil (CHEMBL377199, C27H24N2O3, MW 424.49) is a synthetic acyclic uracil derivative featuring a trityloxy group tethered via a (Z)-configured 2-butenyl linker to the N1 position of uracil [1]. It belongs to the class of 5′-tritylated acyclic nucleoside analogues developed as selective inhibitors of Plasmodium falciparum deoxyuridine 5′-triphosphate nucleotidohydrolase (PfdUTPase), an enzyme critical for nucleotide metabolism and a validated antimalarial drug target [2]. The compound is catalogued as a small-molecule discovery agent with investigative status in the Therapeutic Target Database [3]. The (Z)-configuration of the butenyl linker distinguishes it from its (E)-isomer and saturated-linker analogs, creating a unique spatial presentation of the trityl group that affects binding pocket interactions [4].

Stereochemical identity (Z)-butenyl linker geometry; non-interchangeable with (E)-isomer

Target engagement Plasmodium falciparum dUTPase inhibition studies

Research workflow Enzymatic inhibition, crystallography, SAR benchmarking

• [1] BindingDB Entry BDBM50190531: 1-[(Z)-4-trityloxy-2-butenyl]uracil, CHEMBL377199. BindingDB, University of California San Diego. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50190531 View Source
• [2] Nguyen C, Ruda GF, Schipani A, Kasinathan G, Leal I, Musso-Buendia A, Kaiser M, Brun R, Ruiz-Pérez LM, Sahlberg BL, Johansson NG, Gonzalez-Pacanowska D, Gilbert IH. Acyclic nucleoside analogues as inhibitors of Plasmodium falciparum dUTPase. J Med Chem. 2006;49(14):4183-4195. doi:10.1021/jm060126s View Source
• [3] Therapeutic Target Database (TTD), Drug ID D01SLZ: 1-[(Z)-4-trityloxy-2-butenyl]uracil. IDRBLab, Zhejiang University. https://db.idrblab.net/ttd/data/drug/details/d01slz View Source
• [4] BRENDA Enzyme Database, Ligand ID 24140: 1-[(Z)-4-trityloxy-2-butenyl]uracil; Ligand ID 24141: 1-[(E)-4-trityloxy-2-butenyl]uracil. https://brenda-enzymes.info/ligand.php?brenda_ligand_id=24140; https://brenda-enzymes.info/ligand.php?brenda_ligand_id=24141 View Source

Why 1-[(Z)-4-Trityloxy-2-butenyl]uracil Cannot Be Substituted by In-Class Acyclic Trityl Uracil Analogs in dUTPase-Targeted Research

Acyclic trityl uracil derivatives targeting PfdUTPase exhibit extreme sensitivity to linker structure: Ki values span more than 400-fold across structurally related analogs [1]. Saturated propyloxy linkers (e.g., 1-(3-trityloxypropyl)uracil, Ki = 87,000 nM) lose nearly all inhibitory potency relative to the unsaturated butenyl series [2]. Stereochemical configuration at the double bond further modulates activity—the (Z)-isomer presents the trityl group in a distinct spatial orientation from the (E)-isomer, leading to differential interactions with hydrophobic residues (Phe46, Ile117) in the PfdUTPase binding pocket [3]. Additionally, the linker heteroatom identity (trityloxy vs. tritylamino) substantially alters both Pf enzyme potency and human enzyme selectivity [4]. These structural features are not interchangeable; procurement of a specific isomer and linker chemotype is essential for reproducibility in target validation and structure-activity relationship (SAR) studies.

Isomer mismatch (E)-isomer presents trityl group with different spatial orientation; binding pose may shift, altering target engagement profile.

Saturated linker analog 1-(3-Trityloxypropyl)uracil shows >70-fold lower Pf dUTPase affinity; substitution would compromise enzyme occupancy at research concentrations.

Heteroatom change Tritylamino linker analogs differ substantially in potency and species selectivity; linker chemotype determines binding-site interaction pattern.

• [1] Nguyen C, Ruda GF, Schipani A, Kasinathan G, Leal I, Musso-Buendia A, Kaiser M, Brun R, Ruiz-Pérez LM, Sahlberg BL, Johansson NG, Gonzalez-Pacanowska D, Gilbert IH. Acyclic nucleoside analogues as inhibitors of Plasmodium falciparum dUTPase. J Med Chem. 2006;49(14):4183-4195. doi:10.1021/jm060126s View Source
• [2] BindingDB Entry BDBM50190541: 1-(3-trityloxypropyl)uracil, CHEMBL378229. Ki = 87,000 nM for Pf dUTPase. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50190541 View Source
• [3] Recio E, Musso-Buendía A, Vidal AE, Ruda GF, Kasinathan G, Nguyen C, Ruiz-Pérez LM, Gilbert IH, González-Pacanowska D. Site-directed mutagenesis provides insights into the selective binding of trityl derivatives to Plasmodium falciparum dUTPase. Eur J Med Chem. 2011;46(8):3309-3314. doi:10.1016/j.ejmech.2011.04.052 View Source
• [4] BindingDB Entry BDBM50190556: 1-(3-tritylaminopropyl)uracil, CHEMBL211905. Ki = 200 nM for Pf dUTPase; Ki = 1,400 nM for human dUTPase. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50190556 View Source

Quantitative Differentiation Evidence for 1-[(Z)-4-Trityloxy-2-butenyl]uracil Versus Closest Structural Analogs

Stereochemical Potency Differential: (Z)-Isomer vs. (E)-Isomer in PfdUTPase Wild-Type Enzyme Inhibition

The (E)-isomer (1-[(E)-4-trityloxy-2-butenyl]uracil, BRENDA Ligand 24141) inhibits wild-type PfdUTPase with a Ki of approximately 600 nM at pH 8.0 and 25°C [1]. The (Z)-isomer inhibits the same target with a Ki of 1,200 nM under comparable assay conditions [2]. This represents an approximately 2-fold potency advantage for the (E)-configuration, indicating that the trans geometry of the butenyl linker orients the trityl group more favorably within the hydrophobic binding sub-pocket. Researchers requiring the (Z)-isomer specifically—for crystallographic studies of alternative binding poses, for comparison with saturated-linker analogs, or for probing the stereochemical tolerance of the binding site—must verify isomeric identity at procurement.

Isomer Potency
Differential

Cross-study comparable

Target (Z): Ki 1,200 nM Comparator (E): Ki ~600 nM ~2-fold difference

Supports isomer-specific target engagement context

Same assay conditions (pH 8.0, 25°C); reported in J Med Chem 2006

Evidence Dimension	Enzyme inhibition constant (Ki) for wild-type Plasmodium falciparum dUTPase
Target Compound Data	Ki = 1,200 nM (1.2 µM); assay: recombinant PfdUTPase, pH 8.0, 25°C
Comparator Or Baseline	1-[(E)-4-trityloxy-2-butenyl]uracil; Ki = ~600 nM (0.6 µM); same target and pH conditions (BRENDA ligand 24141)
Quantified Difference	~2-fold lower potency for the (Z)-isomer relative to the (E)-isomer
Conditions	Recombinant PfdUTPase inhibition assay, pH 8.0, 25°C; data curated from Nguyen et al. (2006) J Med Chem 49:4183–4195

Why This Matters

The ~2-fold potency difference between (Z) and (E) isomers demonstrates that stereochemical configuration is a non-interchangeable determinant of target engagement; procurement of the incorrect isomer will yield systematically different potency data.

• [1] BRENDA Enzyme Database, Ligand ID 24141: 1-[(E)-4-trityloxy-2-butenyl]uracil. Ki wild-type enzyme: 0.0006 (600 nM) at pH 8.0, 25°C. https://brenda-enzymes.info/ligand.php?brenda_ligand_id=24141 View Source
• [2] BindingDB Entry BDBM50190531: 1-[(Z)-4-trityloxy-2-butenyl]uracil. Ki = 1,200 nM for P. falciparum dUTPase. Nguyen et al., J Med Chem 2006. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50190531 View Source

Selectivity Ratio for P. falciparum vs. Human dUTPase: Target Compound vs. Saturated Ether Analog

1-[(Z)-4-trityloxy-2-butenyl]uracil exhibits a Ki of 1,200 nM against PfdUTPase and a Ki of 5,200 nM against human recombinant dUTPase, yielding a selectivity ratio (human Ki / Pf Ki) of approximately 4.3 [1]. In comparison, 1-(3-trityloxypropyl)uracil—the saturated propyloxy analog lacking the butenyl double bond—shows a Ki of 87,000 nM against PfdUTPase and 313,000 nM against human dUTPase, with a selectivity ratio of approximately 3.6 [2]. While the selectivity ratio is modestly higher for the target compound, the unsaturated butenyl linker provides a 72.5-fold improvement in absolute potency against the parasite enzyme compared to the saturated analog. This demonstrates that the (Z)-butenyl linker geometry contributes both to enhanced target affinity and to maintaining a measurable, albeit moderate, species-selectivity window.

Selectivity Profile
vs. Saturated Analog

Cross-study comparable

Target: Pf Ki 1,200 nM / Human Ki 5,200 nM (ratio 4.3) Saturated analog: Pf Ki 87,000 nM / Human Ki 313,000 nM (ratio 3.6) 72.5-fold higher Pf affinity for target

Supports species-selectivity profiling studies

Affinity advantage is assay-context; selectivity ratios remain modest

Evidence Dimension	Species selectivity: ratio of human dUTPase Ki to P. falciparum dUTPase Ki
Target Compound Data	Pf Ki = 1,200 nM; Human Ki = 5,200 nM; Selectivity ratio = 4.3
Comparator Or Baseline	1-(3-trityloxypropyl)uracil; Pf Ki = 87,000 nM; Human Ki = 313,000 nM; Selectivity ratio = 3.6
Quantified Difference	Target compound has 72.5-fold greater Pf potency and 1.2-fold greater selectivity ratio than the saturated propyloxy analog
Conditions	Recombinant PfdUTPase and human recombinant dUTPase inhibition assays, spectrophotometric detection; data from Nguyen et al. (2006)

Why This Matters

The target compound's absolute potency against the parasite target is two orders of magnitude better than the closest saturated analog, making it functionally non-substitutable for experiments requiring nanomolar-level enzyme engagement.

• [1] BindingDB Entry BDBM50190531: 1-[(Z)-4-trityloxy-2-butenyl]uracil. Pf dUTPase Ki = 1,200 nM; Human dUTPase Ki = 5,200 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50190531 View Source
• [2] BindingDB Entry BDBM50190541: 1-(3-trityloxypropyl)uracil. Pf dUTPase Ki = 87,000 nM; Human dUTPase Ki = 313,000 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50190541 View Source

Linker Heteroatom Effect: Trityloxy vs. Tritylamino Linkers in PfdUTPase Inhibition Potency

Replacement of the linker oxygen with nitrogen produces 1-(3-tritylaminopropyl)uracil, which exhibits a Ki of 200 nM against PfdUTPase—6-fold more potent than the (Z)-trityloxy-butenyl target compound (Ki = 1,200 nM) [1][2]. However, the tritylamino analog also shows greater human enzyme inhibition (Ki = 1,400 nM), yielding a selectivity ratio of 7.0 compared to 4.3 for the target compound [1]. The distinct potency and selectivity profiles of these linker isosteres mean they serve different experimental purposes: the tritylamino compound provides higher absolute potency for biochemical screening, while the trityloxy compound offers a distinct scaffold for crystallographic studies where the oxygen's hydrogen-bonding capacity and geometry may influence binding pose interpretation [3].

Linker Heteroatom
Effect

Cross-study comparable

Trityloxy (target): Pf Ki 1,200 nM / Human Ki 5,200 nM Tritylamino: Pf Ki 200 nM / Human Ki 1,400 nM 6-fold higher Pf potency for tritylamino

Supports linker-chemotype comparison context

Divergent potency/selectivity; endpoint guides scaffold choice

Evidence Dimension	Enzyme inhibition potency (Ki) for P. falciparum dUTPase: trityloxy vs. tritylamino linker
Target Compound Data	Ki = 1,200 nM (Pf dUTPase); Ki = 5,200 nM (human dUTPase); Selectivity = 4.3
Comparator Or Baseline	1-(3-tritylaminopropyl)uracil; Ki = 200 nM (Pf dUTPase); Ki = 1,400 nM (human dUTPase); Selectivity = 7.0
Quantified Difference	Comparator is 6-fold more potent against Pf enzyme but only 1.6-fold more selective; target compound has higher absolute human Ki, potentially advantageous for cellular counter-screens
Conditions	Recombinant PfdUTPase and human dUTPase inhibition; data curated in BindingDB from Nguyen et al. (2006)

Why This Matters

Procurement decisions between trityloxy and tritylamino analogs must be guided by the specific experimental endpoint—biochemical potency vs. structural biology relevance—as linker heteroatom identity produces divergent potency and selectivity signatures.

• [1] BindingDB Entry BDBM50190556: 1-(3-tritylaminopropyl)uracil. Pf dUTPase Ki = 200 nM; Human dUTPase Ki = 1,400 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50190556 View Source
• [2] BindingDB Entry BDBM50190531: 1-[(Z)-4-trityloxy-2-butenyl]uracil. Pf dUTPase Ki = 1,200 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50190531 View Source
• [3] Recio E, Musso-Buendía A, Vidal AE, Ruda GF, Kasinathan G, Nguyen C, Ruiz-Pérez LM, Gilbert IH, González-Pacanowska D. Site-directed mutagenesis provides insights into the selective binding of trityl derivatives to Plasmodium falciparum dUTPase. Eur J Med Chem. 2011;46(8):3309-3314. doi:10.1016/j.ejmech.2011.04.052 View Source

Binding Site Residue Contributions: Mutagenesis-Based Rationale for Linker-Dependent Affinity Differences Among Trityl Uracil Analogs

Site-directed mutagenesis studies by Recio et al. (2011) demonstrated that the hydrophobic trityl-binding pocket of PfdUTPase is defined by key residues Phe46 and Ile117 [1]. Across all trityl derivatives tested, the F46A mutation caused the most dramatic loss of affinity (e.g., Ki increased from ~600 nM to ~6,000 nM for the (E)-isomer, representing a ~10-fold loss) [2]. For the (Z)-isomer specifically, the spatial orientation of the trityl group imposed by the cis-butenyl linker positions the triphenylmethyl moiety differently relative to Phe46 compared to the (E)-isomer, contributing to the observed ~2-fold potency differential [2][3]. This class-level mutagenesis evidence confirms that the trityl–Phe46 π-stacking interaction is a conserved binding determinant, but that linker geometry modulates the optimality of this interaction—making isomer identity a critical procurement parameter for any study interrogating binding mode.

Binding Site
Mutagenesis

Class-level inference

F46A mutation reduces affinity ~10‑fold for (E)-isomer; class-wide hydrophobic pocket dependence confirmed

Supports binding site characterization context

(Z)-isomer not directly tested; inferred from structural homology

Evidence Dimension	Impact of F46A mutation on inhibitor binding affinity: class-wide sensitivity of trityl uracil derivatives
Target Compound Data	Not directly tested in mutagenesis panel; inferred class-level sensitivity of ~10-fold to F46A based on structural homology to (E)-isomer and other trityloxy analogs
Comparator Or Baseline	(E)-isomer: wild-type Ki ≈ 600 nM; F46A Ki ≈ 6,000 nM (~10-fold loss). 1-(3-tritylaminopropyl)uracil: wild-type Ki = 200 nM; F46A Ki = 28,000 nM (~140-fold loss)
Quantified Difference	F46A mutation universally reduces trityl derivative affinity; the magnitude of loss varies by linker chemotype, confirming linker-dependent engagement of the hydrophobic sub-pocket
Conditions	Recombinant mutant PfdUTPase enzymes (F46A, I117A, K96A), pH 8.0, 25°C; data from Recio et al. (2011)

Why This Matters

The universal dependence of trityl analog binding on Phe46 validates PfdUTPase as the molecular target, but the linker-dependent variation in F46A sensitivity (10-fold to 140-fold) means that SAR conclusions from one linker chemotype cannot be extrapolated to another without experimental verification using the specific compound.

• [1] Recio E, Musso-Buendía A, Vidal AE, Ruda GF, Kasinathan G, Nguyen C, Ruiz-Pérez LM, Gilbert IH, González-Pacanowska D. Site-directed mutagenesis provides insights into the selective binding of trityl derivatives to Plasmodium falciparum dUTPase. Eur J Med Chem. 2011;46(8):3309-3314. doi:10.1016/j.ejmech.2011.04.052 View Source
• [2] BRENDA Enzyme Database, Ligand ID 24141: 1-[(E)-4-trityloxy-2-butenyl]uracil. Ki values for wild-type (600 nM) and F46A mutant (6,000 nM). https://brenda-enzymes.info/ligand.php?brenda_ligand_id=24141 View Source
• [3] Nguyen C, Ruda GF, Schipani A, et al. Acyclic nucleoside analogues as inhibitors of Plasmodium falciparum dUTPase. J Med Chem. 2006;49(14):4183-4195. doi:10.1021/jm060126s View Source

Validated Application Scenarios for Procuring 1-[(Z)-4-Trityloxy-2-butenyl]uracil Based on Quantitative Differentiation Evidence

Stereochemical Probe in PfdUTPase Crystallography and Binding Mode Studies

The (Z)-configured butenyl linker provides a distinct trityl presentation geometry compared to the better-characterized (E)-isomer. This compound is the appropriate procurement choice when co-crystallization or soaking studies aim to compare (Z) vs. (E) binding poses within the hydrophobic sub-pocket, directly testing how Phe46 and Ile117 accommodate alternative inhibitor geometries [1]. The 1,200 nM Pf Ki ensures sufficient active-site occupancy at crystallographic concentrations (typically 0.5–2 mM), while the 5,200 nM human Ki provides a reference for interpreting selectivity in structural terms [2].

SAR Benchmark for Unsaturated Linker Series in Antimalarial Lead Optimization

In systematic SAR campaigns exploring linker unsaturation effects, the (Z)-isomer serves as a critical benchmark at the 1.2 µM potency tier. Its 72.5-fold potency advantage over the saturated propyloxy analog (Ki = 87 µM) provides a quantifiable reference point for assessing the contribution of butenyl double-bond geometry to target engagement [3]. Procurement of this specific isomer enables direct comparison with both saturated analogs and the (E)-isomer within the same experimental series.

Counter-Screen Selectivity Reference for Human dUTPase in Antimalarial Drug Discovery

With a human dUTPase Ki of 5,200 nM and a selectivity ratio of 4.3 relative to the P. falciparum enzyme, this compound provides a moderate-selectivity reference standard for counter-screening protocols [2]. Its selectivity profile is documented in the same assay system as higher-selectivity analogs (e.g., 1-[2-(trityloxy)ethoxymethyl]uracil, selectivity ~24), allowing researchers to benchmark new compounds against a continuum of selectivity values rather than a single binary threshold.

Tool Compound for Chemical Validation of PfdUTPase as a Druggable Target

The compound is part of the well-characterized Nguyen et al. (2006) series for which a correlation between enzyme inhibition and anti-parasitic activity was explicitly demonstrated [3]. Although the (Z)-isomer has moderate enzyme potency, its inclusion in target validation panels—alongside more potent congeners—provides dose-response data points that strengthen the statistical correlation between PfdUTPase engagement and parasite growth inhibition, a relationship that underpins target-based drug discovery for malaria.

Application

Selection Property

Validation Focus

PfdUTPase crystallography

Stereochemical trityl geometry

Binding pose comparison vs. (E)-isomer

Antimalarial linker SAR

Butenyl unsaturation benchmark

Potency differential vs. saturated analogs

Human dUTPase counter‑screen

Moderate selectivity ratio

Selectivity continuum benchmarking

PfdUTPase target validation

Enzyme‑parasite inhibition correlation

Dose‑response correlation with growth inhibition

• [1] Recio E, Musso-Buendía A, Vidal AE, Ruda GF, Kasinathan G, Nguyen C, Ruiz-Pérez LM, Gilbert IH, González-Pacanowska D. Site-directed mutagenesis provides insights into the selective binding of trityl derivatives to Plasmodium falciparum dUTPase. Eur J Med Chem. 2011;46(8):3309-3314. doi:10.1016/j.ejmech.2011.04.052 View Source
• [2] BindingDB Entry BDBM50190531: 1-[(Z)-4-trityloxy-2-butenyl]uracil. Pf dUTPase Ki = 1,200 nM; Human dUTPase Ki = 5,200 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50190531 View Source
• [3] Nguyen C, Ruda GF, Schipani A, Kasinathan G, Leal I, Musso-Buendia A, Kaiser M, Brun R, Ruiz-Pérez LM, Sahlberg BL, Johansson NG, Gonzalez-Pacanowska D, Gilbert IH. Acyclic nucleoside analogues as inhibitors of Plasmodium falciparum dUTPase. J Med Chem. 2006;49(14):4183-4195. doi:10.1021/jm060126s View Source